7,7-Difluoro-2-azabicyclo[4.1.0]heptane 2,2,2-trifluoroacetate
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Description
Scientific Research Applications
Structural Characterization and Synthesis Methods :
- The structural characterization of 7-azabicyclo[2.2.1]heptane, a bridged heterocyclic nucleus found in epibatidine, as its hydrochloride salt was carried out, highlighting its significance in chemical research (Britvin & Rumyantsev, 2017).
- Synthesis methods for bis(trifluoromethyl)-containing 1-azatricycloheptanes and similar compounds have been developed, demonstrating the compound's versatility in chemical synthesis (Nagaev et al., 1998).
Chemical Properties and Reactions :
- Research on the reaction of substituted methyl 2,3,7-triazabicyclo[3.3.0]oct-3-ene-4-carboxylates with iodinating agents provided insights into the chemical behavior of such compounds (Molchanov et al., 2003).
- Studies on 3-azabicyclo[3.1.0]hex-1-ylamines and related structures revealed new synthetic pathways and chemical properties (Gensini et al., 2002).
Novel Applications and Synthesis of Derivatives :
- The synthesis of functionalized azepanes and piperidines from bicyclic halogenated aminocyclopropane derivatives expanded the range of potential applications of these compounds (Chen et al., 2017).
- Development of ionic liquids based on the 7-azabicyclo[2.2.1]heptane skeleton showed potential in creating materials with good electrochemical and thermal stabilities (De Vos et al., 2013).
Molecular Structure and Analysis :
- The crystal and molecular structure of specific derivatives, such as 7-(p-lodobenzenesulfonyl)-7-azabicyclo[4.1.0]heptane, were determined, contributing to a deeper understanding of these compounds' physical properties (Trefonas & Majeste, 1965).
properties
IUPAC Name |
7,7-difluoro-2-azabicyclo[4.1.0]heptane;2,2,2-trifluoroacetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9F2N.C2HF3O2/c7-6(8)4-2-1-3-9-5(4)6;3-2(4,5)1(6)7/h4-5,9H,1-3H2;(H,6,7) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHWHSDWCAZLVCN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2C(C2(F)F)NC1.C(=O)(C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10F5NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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